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Compound of Interest

Compound Name: Cyclohexanecarboxylate

Cat. No.: B1212342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cyclohexanecarboxylate and its

parent acid, cyclohexanecarboxylic acid, as well as its common methyl and ethyl esters. This

document is intended for researchers, scientists, and professionals in drug development who

require detailed information on the chemical properties, synthesis, and biological relevance of

these compounds. The guide includes structured data tables for easy comparison of

quantitative properties, detailed experimental protocols for key synthetic methods, and a

visualization of a relevant biological pathway.

Core Concepts and Chemical Identity
Cyclohexanecarboxylate refers to the anion, esters, or salts of cyclohexanecarboxylic acid.

The core structure consists of a cyclohexane ring bonded to a carboxyl group. This

fundamental scaffold is a common motif in various natural products and synthetic molecules,

making it a valuable building block in medicinal chemistry and materials science.

CAS Numbers and Nomenclature
The Chemical Abstracts Service (CAS) registry number is a unique identifier for chemical

substances. The table below lists the CAS numbers for cyclohexanecarboxylic acid and its

methyl and ethyl esters.
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Compound Name Synonyms CAS Number

Cyclohexanecarboxylic acid
Hexahydrobenzoic acid,

Carboxycyclohexane
98-89-5

Methyl

cyclohexanecarboxylate
Methyl hexahydrobenzoate 4630-82-4

Ethyl cyclohexanecarboxylate Ethyl hexahydrobenzoate 3289-28-9

Cyclohexanecarboxylate

(anion)
- 3198-23-0

Physicochemical Properties
A thorough understanding of the physicochemical properties of cyclohexanecarboxylate
derivatives is crucial for their application in research and development. The following tables

summarize key quantitative data for cyclohexanecarboxylic acid and its methyl and ethyl

esters.

General and Physical Properties
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Property
Cyclohexanecarbo
xylic Acid

Methyl
Cyclohexanecarbo
xylate

Ethyl
Cyclohexanecarbo
xylate

Molecular Formula C₇H₁₂O₂[1] C₈H₁₄O₂[2][3] C₉H₁₆O₂[4]

Molar Mass 128.17 g/mol [1] 142.20 g/mol [3] 156.22 g/mol [5]

Appearance
White solid or

colorless oil[1]

Clear, colorless to

light yellow liquid[2][6]
Colorless liquid[7]

Odor Cheese-like[8] Cheese-like, fruity[6]
Cheese, fruity, and

winey[4]

Density 1.033 g/mL at 25 °C[8]
0.995 g/mL at 25 °C[6]

[9]
0.972 g/cm³[5]

Melting Point 30-31 °C[1] Not applicable 120 °C[10]

Boiling Point 232-233 °C[8] 183 °C[6][9]
197.1 °C at 760

mmHg[5]

Flash Point - 60 °C (closed cup)[9] 68.5 °C[5]

Refractive Index n20/D 1.461[8] n20/D 1.443[6][9] n20/D 1.451[5]

Solubility

Moderately soluble in

water; soluble in

organic solvents[11]

Insoluble in water;

soluble in organic

solvents[2]

Insoluble in water[12]

Spectroscopic Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://orgsyn.org/demo.aspx?prep=CV5P0739
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_Methyl_Cyclohexanecarboxylate_from_Cyclohexanecarboxylic_Acid.pdf
https://www.benchchem.com/pdf/Preparation_of_Amides_from_Methyl_Cyclohexanecarboxylate_Application_Notes_and_Protocols.pdf
https://www.guidechem.com/question/how-to-synthesize-ethyl-2-oxoc-id123500.html
https://orgsyn.org/demo.aspx?prep=CV5P0739
https://www.benchchem.com/pdf/Preparation_of_Amides_from_Methyl_Cyclohexanecarboxylate_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_and_Purification_of_Chlorocarbonyl_cyclohexane_d11.pdf
https://orgsyn.org/demo.aspx?prep=CV5P0739
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_Methyl_Cyclohexanecarboxylate_from_Cyclohexanecarboxylic_Acid.pdf
https://sites.science.oregonstate.edu/~gablek/CH362/bare_hester.htm
https://asianpubs.org/index.php/ajchem/article/download/22235/22181
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_on_Historical_Synthesis_Methods_for_2_Methylcyclohexanecarboxylic_Acid.pdf
https://sites.science.oregonstate.edu/~gablek/CH362/bare_hester.htm
https://www.guidechem.com/question/how-to-synthesize-ethyl-2-oxoc-id123500.html
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_on_Historical_Synthesis_Methods_for_2_Methylcyclohexanecarboxylic_Acid.pdf
https://sites.science.oregonstate.edu/~gablek/CH362/bare_hester.htm
https://patents.google.com/patent/US6740765B1/en
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_and_Purification_of_Chlorocarbonyl_cyclohexane_d11.pdf
https://orgsyn.org/demo.aspx?prep=CV5P0739
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarboxylic-acid
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_on_Historical_Synthesis_Methods_for_2_Methylcyclohexanecarboxylic_Acid.pdf
https://sites.science.oregonstate.edu/~gablek/CH362/bare_hester.htm
https://patents.google.com/patent/US6740765B1/en
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_and_Purification_of_Chlorocarbonyl_cyclohexane_d11.pdf
https://patents.google.com/patent/US6740765B1/en
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_and_Purification_of_Chlorocarbonyl_cyclohexane_d11.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_on_Historical_Synthesis_Methods_for_2_Methylcyclohexanecarboxylic_Acid.pdf
https://sites.science.oregonstate.edu/~gablek/CH362/bare_hester.htm
https://patents.google.com/patent/US6740765B1/en
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_and_Purification_of_Chlorocarbonyl_cyclohexane_d11.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C98895&Mask=200
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_of_Methyl_Cyclohexanecarboxylate_from_Cyclohexanecarboxylic_Acid.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C98895&Mask=80
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopy
Cyclohexanecarbo
xylic Acid

Methyl
Cyclohexanecarbo
xylate

Ethyl
Cyclohexanecarbo
xylate

¹H NMR

(CDCl₃, ppm): 1.20-

2.00 (m, 10H), 2.35

(tt, 1H), 12.0 (br s, 1H)

(CDCl₃, ppm): 1.20-

1.95 (m, 10H), 2.29

(tt, J=11.4, 3.6 Hz,

1H), 3.67 (s, 3H)[2]

(CDCl₃, ppm): 1.15-

1.95 (m, 10H), 2.25

(m, 1H), 4.12 (q, 2H),

1.25 (t, 3H)

¹³C NMR
(CDCl₃, ppm): 25.4,

25.7, 29.0, 43.1, 182.7

(CDCl₃, ppm): 25.5,

25.8, 29.1, 43.3, 51.4,

176.8[2]

(CDCl₃, ppm): 14.3,

25.6, 25.9, 29.1, 43.4,

60.1, 176.2

IR (cm⁻¹)

2930, 2860 (C-H),

1705 (C=O), 1450,

1290, 940 (O-H)

2930, 2855 (C-H),

1735 (C=O), 1450,

1200, 1170 (C-O)[2]

2935, 2860 (C-H),

1730 (C=O), 1450,

1180 (C-O)

Mass Spec (EI)

Major fragments

(m/z): 128 (M+), 111,

83, 55[11]

Major fragments

(m/z): 142 (M+), 111,

83, 59, 55

Major fragments

(m/z): 156 (M+), 111,

83, 73, 55

Experimental Protocols
This section provides detailed methodologies for the synthesis of cyclohexanecarboxylic acid

and its methyl and ethyl esters. These protocols are adapted from established and reliable

procedures.

Synthesis of Cyclohexanecarboxylic Acid via
Hydrogenation of Benzoic Acid
This method involves the catalytic hydrogenation of benzoic acid to produce

cyclohexanecarboxylic acid.[13]

Materials:

Benzoic acid

Rhodium on alumina catalyst (or other suitable hydrogenation catalyst)
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Methanol (or other suitable solvent)

Hydrogen gas

High-pressure autoclave reactor

Procedure:

In a high-pressure autoclave, dissolve benzoic acid in methanol.

Add the rhodium on alumina catalyst to the solution.

Seal the autoclave and purge with nitrogen gas, followed by hydrogen gas.

Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 5-10 bar).[14]

Heat the reaction mixture to the desired temperature (e.g., 100-180 °C) with vigorous stirring.

[14]

Maintain the reaction conditions for a sufficient time to ensure complete conversion (typically

several hours). Monitor the reaction progress by analyzing aliquots using techniques like

TLC or GC.

After the reaction is complete, cool the reactor to room temperature and carefully vent the

hydrogen gas.

Filter the reaction mixture to remove the catalyst.

Remove the solvent from the filtrate under reduced pressure to yield crude

cyclohexanecarboxylic acid.

The crude product can be purified by recrystallization or distillation.

Synthesis of Methyl Cyclohexanecarboxylate via Fischer
Esterification
This protocol details the acid-catalyzed esterification of cyclohexanecarboxylic acid with

methanol.[2]
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Materials:

Cyclohexanecarboxylic acid

Anhydrous methanol

Concentrated sulfuric acid (catalyst)

Diethyl ether

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

In a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

cyclohexanecarboxylic acid in an excess of anhydrous methanol (e.g., 10-20 equivalents).[2]

With stirring, carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2

equivalents).[2]

Heat the reaction mixture to a gentle reflux and maintain for 2-4 hours. The reaction can be

monitored by TLC.[2]

After the reaction is complete, allow the mixture to cool to room temperature.

Pour the reaction mixture into a separatory funnel containing water and extract with diethyl

ether.[2]

Combine the organic extracts and wash sequentially with water, saturated sodium

bicarbonate solution (to neutralize the acid catalyst), and brine.[2]

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
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Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a

rotary evaporator to obtain the crude methyl cyclohexanecarboxylate.

The product can be further purified by distillation under reduced pressure.

Synthesis of Ethyl Cyclohexanecarboxylate
The synthesis of ethyl cyclohexanecarboxylate follows a similar Fischer esterification protocol

as described for the methyl ester, with ethanol being used in place of methanol.

Materials:

Cyclohexanecarboxylic acid

Anhydrous ethanol

Concentrated sulfuric acid (catalyst)

Diethyl ether

Deionized water

Anhydrous magnesium sulfate

Procedure:

In a flask, mix cyclohexanecarboxylic acid, anhydrous ethanol, and a catalytic amount of

concentrated sulfuric acid.[15]

Stir the mixture at a specified temperature (e.g., 76 °C) for several hours.[15]

After cooling, filter the reaction mixture.

Evaporate the excess ethanol under reduced pressure.

Dilute the resulting oil with diethyl ether and wash with deionized water.[15]

Separate the ether layer and dry it over anhydrous magnesium sulfate.[15]
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Remove the ether by evaporation to yield ethyl cyclohexanecarboxylate.[15]

Biological Significance and Signaling Pathways
Cyclohexanecarboxylate and its derivatives are not only important synthetic intermediates but

are also involved in biological processes. For instance, a novel anaerobic degradation pathway

for cyclohexane carboxylic acid has been identified in the bacterium Geobacter

metallireducens.

Anaerobic Degradation Pathway of Cyclohexane
Carboxylic Acid
The diagram below illustrates the enzymatic steps involved in the anaerobic degradation of

cyclohexane carboxylic acid in Geobacter metallireducens. This pathway involves the activation

of the acid to its coenzyme A (CoA) ester, followed by a series of dehydrogenation reactions.

Anaerobic Degradation of Cyclohexane Carboxylic Acid

Cyclohexane
Carboxylic Acid Cyclohexanoyl-CoA

Succinyl-CoA:
CHC CoA transferase Cyclohex-1-ene-1-carboxyl-CoA

CHCoA
dehydrogenase Cyclohex-1,5-diene-1-carboxyl-CoA1,4-dehydrogenation

Aromatics
Degradation Pathway

Interface
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Click to download full resolution via product page

Anaerobic degradation pathway of cyclohexane carboxylic acid.

This pathway highlights the biological conversion of a saturated carbocyclic acid into

intermediates that can enter central metabolic pathways, demonstrating the metabolic

versatility of microorganisms.

Applications in Drug Development
Cyclohexanecarboxylic acid derivatives are valuable scaffolds in drug discovery and

development. Their rigid, three-dimensional structure can provide a desirable conformational

constraint for binding to biological targets. They have been incorporated into a variety of

therapeutic agents, including analgesics, anti-inflammatory agents, and protease inhibitors.[16]

The synthesis of derivatives, such as amides from cyclohexanecarboxylate esters, is a

common strategy to generate compound libraries for screening and lead optimization.

Conclusion
This technical guide has provided a detailed overview of the CAS numbers, chemical

properties, and synthetic methodologies for cyclohexanecarboxylic acid and its methyl and

ethyl esters. The structured presentation of quantitative data, along with detailed experimental

protocols, serves as a valuable resource for laboratory work. Furthermore, the visualization of a

relevant biological degradation pathway underscores the importance of these compounds

beyond their role as synthetic intermediates. The versatility of the cyclohexanecarboxylate
scaffold ensures its continued relevance in chemical research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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